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Compound of Interest

Compound Name: Thymolindophenol Sodium Salt

CAS No.: 5418-43-9

Cat. No.: B1592863 Get Quote

Executive Summary
This Application Note details the technical specifications, mechanism of action, and optimized

staining protocols for Thymolindophenol Sodium Salt (CAS 5418-43-9). Unlike the common

pH indicator Thymol Blue, Thymolindophenol is a specialized indophenol-based redox

indicator.

Its primary utility in microscopy lies in supravital staining and metabolic mapping. As an

electron acceptor, it functions analogously to 2,6-Dichlorophenolindophenol (DCPIP) but offers

distinct lipophilicity and redox potential profiles. This guide is designed for researchers

investigating cellular metabolism, oxidative stress gradients in tissue, and viability assays

where tetrazolium salts (like MTT) or standard exclusion dyes (Trypan Blue) may be unsuitable.

Chemical Identity & Mechanism[1]
Physicochemical Profile
Thymolindophenol Sodium Salt is a redox-active dye.[1][2] Its chromophore depends on both

the oxidation state and the pH of the environment.
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Property Specification

Chemical Name 5-Isopropyl-2-methylindophenol sodium salt

CAS Number 5418-43-9

Molecular Formula C₁₆H₁₆NNaO₂

Molecular Weight 277.30 g/mol

Solubility
Soluble in water (Blue/Violet solution); Soluble

in Ethanol

Redox Behavior
Oxidized: Blue (Alkaline) / Red (Acidic)

Reduced: Colorless (Leuco-indophenol)

Primary Application
Redox potential visualization, Metabolic viability,

Supravital histology

Mechanism of Action (The "Redox Switch")
Thymolindophenol acts as an artificial electron acceptor in the cellular electron transport chain

(ETC).

Uptake: The dye permeates cell membranes in its oxidized form.

Reduction: Metabolically active cells (specifically those with active dehydrogenases or high

concentrations of reducing agents like NADH/Ascorbate) transfer electrons to the dye.

Visualization:

Viable/Metabolically Active Zones: Reduce the dye to its colorless (leuco) form.

Non-Viable/Oxidative Zones: Retain the Blue/Violet color of the oxidized dye.

This mechanism allows for "negative staining" of high-metabolism areas or positive staining of

oxidative/necrotic regions where enzymatic reduction has ceased.
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Figure 1: Mechanism of Thymolindophenol reduction by cellular metabolism. The transition

from Blue to Colorless indicates metabolic activity.

Preparation of Reagents
Stock Solution (1% w/v)
Storage: Store at 4°C in a light-tight container. Stability: ~1 month.

Weigh 100 mg of Thymolindophenol Sodium Salt.

Dissolve in 10 mL of distilled deionized water (ddH₂O).

Note: If solubility is slow, add 1-2 drops of Ethanol to wet the powder before adding water.

Filter through a 0.22 µm syringe filter if used for sterile cell culture.

Working Solution (0.01% - 0.05%)
Preparation: Prepare fresh immediately before use.

Dilute the Stock Solution 1:100 to 1:20 in Phosphate Buffered Saline (PBS, pH 7.4).

Target Concentration: 0.01% (100 µg/mL) is standard for cell suspensions.

Target Concentration: 0.05% (500 µg/mL) is recommended for dense tissue sections.

Protocol 1: Supravital Staining of Cell Suspensions
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Application: Determining cell viability and metabolic activity in yeast, bacteria, or mammalian

cell suspensions.

Materials
Cell suspension (10⁶ cells/mL)

Thymolindophenol Working Solution (0.01%)

Glass slides and coverslips

Brightfield Microscope

Procedure
Harvest Cells: Centrifuge cell suspension (e.g., 300 x g for 5 min) and resuspend in fresh

PBS.

Stain: Mix 100 µL of cell suspension with 100 µL of Thymolindophenol Working Solution in a

microcentrifuge tube.

Incubate: Incubate at 37°C for 15–30 minutes in the dark.

Critical Step: Do not shake vigorously; introducing oxygen can re-oxidize the dye, leading

to false negatives (blue color returning).

Mount: Transfer 10 µL of the mixture to a glass slide and cover with a coverslip.

Imaging: Observe immediately under Brightfield microscopy.

Interpretation
Colorless Cells: Viable, metabolically active (Dye reduced).

Blue/Violet Cells: Non-viable or metabolically dormant (Dye remains oxidized).

Gradient: Cells with compromised metabolism may show faint blue staining.
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Protocol 2: Redox Mapping in Fresh Tissue (Frozen
Sections)
Application: Visualizing oxidative gradients in plant tissues or animal biopsies (e.g.,

granulomas, skin lesions). This protocol is adapted from supravital staining techniques used in

leprosy research (See Levy & Randall, 1970).

Materials
Fresh tissue biopsy (unfixed)

Cryostat and mounting medium (OCT)

Thymolindophenol Working Solution (0.05% in PBS)

Moist chamber

Procedure
Sectioning: Cut fresh frozen sections (10–20 µm thick).

Warning: Do NOT use chemical fixatives (Formalin/Ethanol) prior to staining, as they

inactivate the enzymes required for dye reduction.

Rehydration: Briefly rinse slides in PBS (pH 7.4) to remove OCT.

Staining: Apply 200 µL of Thymolindophenol Working Solution directly onto the tissue

section. Ensure the tissue is completely covered.

Incubation: Place slides in a moist chamber at Room Temperature for 20–40 minutes.

Rinse: Gently tip the slide to drain the dye. Rinse very gently with PBS.

Mounting: Mount in a water-based mounting medium (e.g., Glycerol-PBS). Do not use

xylene-based media.

Visualization: Image immediately.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation
Blue Regions: Areas of low metabolic activity, necrosis, or high oxidative stress (e.g., center

of a granuloma).

Unstained/Pale Regions: Healthy, metabolically active tissue.

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for Thymolindophenol staining in cytology and histology.

Troubleshooting & Optimization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1592863?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation Possible Cause Corrective Action

All cells are Blue
1. Cells are dead.2. Incubation

too short.3. pH is too alkaline.

1. Use positive control (fresh

culture).2. Extend incubation to

60 min.3. Ensure buffer is pH

7.0–7.4.

All cells are Colorless

1. Dye concentration too low.2.

Rapid oxidation by air

prevented staining.3. Dye

reduced by media

components.[3]

1. Increase dye to 0.1%.2.

Minimize agitation; seal

coverslip.3. Wash cells in PBS

to remove reducing media

(e.g., Ascorbic acid).

Precipitate on Slide
Dye not fully dissolved or

saturated.

Filter stock solution (0.22 µm)

before use.

Rapid Fading
Re-oxidation of dye under

intense light.

Reduce microscope light

intensity; image quickly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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